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Compound of Interest

Compound Name: 4-Methyldecane

Cat. No.: B1670055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methyldecane (CAS No. 2847-

72-5), a branched alkane with increasing significance in various scientific fields. This document

consolidates its chemical and physical properties, synthesis methodologies, biological

activities, and applications, presenting the information in a structured format for easy reference

and use in a laboratory and research setting.

Physicochemical and Spectroscopic Data
4-Methyldecane is a branched-chain alkane consisting of a decane backbone with a methyl

group at the fourth carbon position. Its branched structure influences its physical properties,

such as a lower boiling point compared to its linear isomer, n-undecane.

Table 1: Physicochemical Properties of 4-Methyldecane
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Property Value Source

CAS Number 2847-72-5

Molecular Formula C₁₁H₂₄

Molecular Weight 156.31 g/mol

Boiling Point ~174 - 187.9 °C at 760 mmHg

Melting Point -92 °C

Density ~0.7 - 0.7385 g/cm³ at 20°C

Flash Point 49.4 °C (121.0 °F)

Vapor Pressure 0.869 - 0.9 mmHg at 25°C

Water Solubility
0.2971 mg/L at 25 °C

(estimated)

logP (o/w) 5.9 - 6.42 (estimated)

Appearance Colorless liquid

Odor Pungent, acrid

Spectroscopic analysis is crucial for the unambiguous identification and characterization of 4-
Methyldecane.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for

confirming the carbon skeleton and the precise location of the methyl branch. Specific

chemical shifts in ¹³C NMR, particularly around δ 20–25 ppm, are indicative of methyl

branches.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is vital for determining

the molecular weight and assessing the purity of the compound. The NIST Chemistry

WebBook provides reference mass spectra for 4-methyldecane.

Infrared (IR) Spectroscopy: While less specific for saturated alkanes, IR spectroscopy can

confirm the presence of C-H bonds and the absence of other functional groups.
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Synthesis and Reactivity
Several synthetic routes are available for the preparation of 4-Methyldecane, each with its own

advantages in terms of yield, purity, and cost.

Table 2: Comparative Analysis of Synthetic Methods for 4-Methyldecane

Method Yield (%) Purity (%) Relative Cost Reference

Halogenation-

Reduction
65–75 90–95 Low

Grignard

Reaction
80–85 85–90 Moderate

Catalytic

Hydrogenation
95–99 >99 High

Catalytic

Pyrolysis
Variable Variable Moderate

The reactivity of 4-Methyldecane is characteristic of alkanes, primarily involving free-radical

reactions.

Oxidation: Can be oxidized to alcohols, aldehydes, or carboxylic acids using strong oxidizing

agents.

Substitution: Undergoes halogenation (e.g., with Cl₂ or Br₂) in the presence of UV light or

heat to form halogenated alkanes.

Combustion: Reacts with oxygen to produce carbon dioxide and water.

Below is a generalized workflow for the synthesis and purification of 4-Methyldecane.
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(e.g., 4-Chloromethyldecane)
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Metabolic Pathway of 4-Methyldecane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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